Cas no 1261900-31-5 (5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid
• CAS No: 1261900-31-5
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 2762196
• PubChem ID: 53224544
• Update Time: 2025-04-21

5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318598
• 5-[3-(Benzyloxy)phenyl]-2-methoxypyridine-3-carboxylic acid
• DTXSID70688430
• 5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid, 95%
• 5-(3-BENZYLOXYPHENYL)-2-METHOXYNICOTINIC ACID
• 1261900-31-5
• 5-(3-Benzyloxyphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C20H17NO4/c1-24-19-18(20(22)23)11-16(12-21-19)15-8-5-9-17(10-15)25-13-14-6-3-2-4-7-14/h2-12H,13H2,1H3,(H,22,23)
• InChI Key： DNHBAYUCIKZAJG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 335.11575802Da
• Monoisotopic Mass: 335.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.7Ų